Cas no 1187930-18-2 (3-Bromo-isoxazole-4,5-dicarboxylic acid dimethyl ester)

• Product Name: 3-Bromo-isoxazole-4,5-dicarboxylic acid dimethyl ester
• CAS No: 1187930-18-2
• MF: C₇H₆BrNO₅
• MW: 264.03024148941
• MDL: MFCD12913764
• CID: 5088320
• Update Time: 2023-08-25

3-Bromo-isoxazole-4,5-dicarboxylic acid dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-isoxazole-4,5-dicarboxylic acid dimethyl ester
• SB31327
• Dimethyl 3-bromoisoxazole-4,5-dicarboxylate

• MDL： MFCD12913764
• Inchi： 1S/C7H6BrNO5/c1-12-6(10)3-4(7(11)13-2)14-9-5(3)8/h1-2H3
• InChI Key： AYDSAFDSYUJNJV-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=C(C(=O)OC)ON=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 246
• XLogP3: 1.4
• Topological Polar Surface Area: 78.6